Cas no 51-21-8 (5-Fluorouracil)

5-Fluorouracil Properties

Names and Identifiers

• Fluorouracil
• 1-FLUORO-1H-PYRIMIDINE-2,4-DIONE
• 2,4-DIHYDROXY-5-FLUOROPYRIMIDINE
• 5-FLUORO-1H-PYRIMIDINE-2,4-DIONE
• 5-FLUORO-2,4(1H,3H)-PYRIMIDINEDIONE
• 5-FLUORO-2,4-DIHYDROXYPYRIMIDINE
• 5-fluoro-2,4-pyrimidinedione
• 5-FLUOROPYRIMIDINE-2,4(1H,3H)-DIONE
• 5-Fluoropyrimidine-2,4-dione
• 5-FU
• [180]-5-Fluorouracil
• 2,4(1H,3H)-Pyrimidinedione, 5-fluoro-
• 2,4-dioxo-5-fluoropyrimidine
• 3h)-pyrimidinedione,5-fluoro-4(1h
• 5-faracil
• 5-Flouracyl
• 5-fluor-2,4(1h,3h)-pyrimidindion
• 5-Fluor-2,4-dihydroxypyrimidin
• 5-Fluorouracil
• 5-Fluorouracil (5-FU, 5-Fluoracil)
• Fluorouracil (5-Fluoracil, 5-FU)
• 2,4-Dihydroxy-5-fluoropyrimidine,5-FU,5-Fluoro-2,4(1H,3H)-pyrimidinedione
• 2,4-Dihydroxy-5-fluoropyriMidine
• 5-fluoro-2,4-dioxopyrimidine
• 5-fluoro-uracile
• Arumel
• Efudex
• Efudix
• Efurix
• Fluri
• Fluril
• U-8953
• Ulup
• Fluoroplex
• Adrucil
• Carac
• Fluracil
• Fluoroblastin
• Kecimeton
• Carzonal
• Timazin
• 5-Fluoracil
• Queroplex
• Fluracilum
• Phthoruracil
• Fluro Uracil
• Fluorouracilum
• Ftoruracil
• 5 Fluorouracil
• Effluderm (free base)
• Fluorouracilo
• Fluroblastin
• Phtoruracil
• F
• Fluoroplex (TN)
• FLUOROURACIL [MI]
• s1209
• 5-fluoro-pyrimidine-2,4-diol
• DTXSID2020634
• AKOS008044307
• NCGC00015442-08
• HMS2091F19
• NCGC00015442-04
• 5 FU
• 5-Fluoruracil
• FLUOROURACIL [USP-RS]
• Spectrum_000841
• 5-fluorpyrimidin-2,4-diol
• 2,3H)-Pyrimidinedione, 5-fluoro-
• A7567
• SPBio_000291
• BCP9000239
• KBioSS_001321
• U3P01618RT
• 5-Fluoro-1H-pyrimidine-2,4-dione (5-FU)
• 5-Fluoruracil [German]
• U 8953
• Fluorouracil, European Pharmacopoeia (EP) Reference Standard
• 5-Fluorouracil, analytical standard
• EINECS 200-085-6
• CHEBI:46345
• 5-Fluorouracil, certified reference material, TraceCERT(R)
• 1004-03-1
• BRD-K24844714-001-02-1
• NCGC00015442-09
• 5-fluoro uracil
• NCGC00015442-07
• NCGC00254023-01
• HMS500C16
• FLUCYTOSINE IMPURITY A [EP IMPURITY]
• 2,4-Pyrimidinedione, 5-fluoro-
• EU-0100536
• Fluorouracil, Pharmaceutical Secondary Standard; Certified Reference Material
• WLN: T6MVMVJ EF
• 5-Fluoro-1H-pyrimidine-2,4-dione(5-fluorouracil)(5-FU)
• 51-21-8
• FLUOROURACIL [USAN]
• KS-5129
• Q238512
• Fluorouracil Cream
• FLUOROURACIL [INN]
• NCGC00015442-03
• NCI60_001652
• BCPP000428
• HMS3654K22
• Tox21_110150_1
• FLUOROURACILUM [WHO-IP LATIN]
• HMS3865L03
• 5-Fluorouracil, 99%
• Ro-29757
• AKOS003237897
• Folfox component fluorouracil
• NCGC00091349-07
• FLUCYTOSINE IMPURITY A (EP IMPURITY)
• SRI-10792_07
• FLUOROURACIL [JAN]
• BDBM50340677
• Fluorouracil, British Pharmacopoeia (BP) Reference Standard
• pyrimidine antimetabolite: inhibits nucleic acid replication; tetratogen
• 4(3H)-Pyrimidinone, 5-fluoro-2-hydroxy- (9CI)
• Tolak
• 191047-64-0
• EMTRICITABINE IMPURITY F [WHO-IP]
• 5-Fluorouracil, >=99% (HPLC), powder
• KBio2_006457
• HMS3715H03
• 5F-uracil
• UPCMLD-DP130:001
• HY-90006
• HMS3259O03
• NS00000337
• SBI-0050519.P004
• Lopac-F-6627
• AKOS000119162
• Fluorouracil (JP17/USP/INN)
• 5-FLUOROURACIL (IARC)
• Spectrum3_000434
• 5-Fluoracil [German]
• inhibits thymilidate synthetase
• FT-0668745
• Fluorouracil, United States Pharmacopeia (USP) Reference Standard
• Fluorouracilo [INN-Spanish]
• EMTRICITABINE IMPURITY F
• Fluorouracilo (INN-Spanish)
• FLUOROURACIL (USP-RS)
• FLUOROURACIL [EP MONOGRAPH]
• Ro 2-9757
• 2(1H)-Pyrimidinone, 5-fluoro-4-hydroxy- (9CI)
• Adrucil (TN)
• NINDS_000054
• 5FU
• HMS1920O18
• NCGC00091349-08
• GTPL4789
• SRI-10792-06
• UPCMLD-DP130
• 5-Fluoro-2,4-(1H,3H)-pyrimidinedione
• F 6627
• FT-0707652
• CCRIS 2582
• W-60379
• L01BC02
• Fluoro Uracil
• 5-FLUOROPYRIMIDIN-2,4(1H,3H)-DIONE [WHO-IP]
• AC-11201
• NCGC00015442-10
• SR-01000075881-3
• NCGC00015442-24
• 5-Fluoro-2,4(1H, 3H)-pyrimidinedione
• FLUOROURACIL [ORANGE BOOK]
• Fluorouracilum (INN-Latin)
• IDI1_000054
• F0151
• DTXCID40634
• Fluorouracile [DCIT]
• LP00536
• BSPBio_002048
• FLUOROURACIL (EP MONOGRAPH)
• MFCD00006018
• 5-fluoro-2,4-dioxo-pyrimidin
• SR-01000075881-1
• SW199617-3
• Adrucil (ICN)
• SCHEMBL3646
• Z275128052
• NSC816997
• 5-fluoro-1,2,3,4-tetrahydropyrimidine-2,4-dione
• DB00544
• UNII-U3P01618RT
• FLUOROURACIL [VANDF]
• Fluorouracil (USAN:USP:INN:BAN:JAN)
• SRI-10792_08
• EN300-33909
• Fluoro-uracile
• FLUOROURACIL (USP MONOGRAPH)
• 5-fluorourasil
• 2,4-Pyrimidinediol, 5-fluoro- (9CI)
• 191115-88-5
• MLS000069498
• 5-FLUOROURACIL [IARC]
• KBioGR_001253
• 5-Fluorouracil (5-FU)
• NCGC00015442-15
• C07649
• 5-Fluor-2,4-dihydroxypyrimidin [Czech]
• Tox21_110150
• D00584
• DivK1c_000054
• AI3-25297
• Spectrum4_000557
• Uracil, 5-fluoro-
• 1upf
• Lopac0_000536
• 5-Fluoro-1H-pyrimidine-2,4-dione(5-FU)
• Fluorouracilum [INN-Latin]
• FLUOROURACIL (MART.)
• Fluorouracile
• Fluouracil
• W-202929
• FLUCYTOSINE IMPURITY A
• SDCCGSBI-0050519.P005
• MLS002415705
• 5-FU (TN)
• Effluderm
• SMR000038082
• Adrucil (Fluorouracil)
• NCGC00015442-06
• URF
• FLUOROURACIL [USP MONOGRAPH]
• KBio3_001268
• FLUOROURACIL [MART.]
• FLUOROURACIL [HSDB]
• 5-Fluracil
• NSC19893
• BCP02083
• NSC-19893
• 5-Fluoropyrimidine-2,4-(1H,3H)-dione
• FT-0601511
• 5-Fluorouracil, Vetec(TM) reagent grade, >=99%
• Tox21_300112
• Spectrum5_000718
• 5-Fluor-2,4(1H,3H)-pyrimidindion [Czech]
• NCGC00261221-01
• HMS2090I04
• Spectrum2_000076
• Ro-2-9757
• SRI-10792-05
• SRI-10792-04
• Carac (TN)
• FT-0695666
• KBio1_000054
• NSC 19893
• 5-florouracil
• Tox21_500536
• HMS3261L13
• NCGC00015442-05
• 5-Fluoro-1H-pyrimidine-2,4-dione(5-fluoro uracil)
• NCGC00091349-02
• 5-fluoro-uracil
• CS-0993
• FLUOROURACIL [WHO-DD]
• NCGC00015442-12
• SPECTRUM1500305
• InChI=1/C4H3FN2O2/c5-2-1-6-4(9)7-3(2)8/h1H,(H2,6,7,8,9
• NCGC00091349-04
• AM20100252
• 5-Fluoracyl
• NCGC00015442-01
• DL-399
• CCG-39879
• 5-fluorouacil
• NSC-757036
• Pharmakon1600-01500305
• EC 200-085-6
• Fluorouracil; 5-Fluoropyrimidine-2,4(1H,3H)-dione; Flucytosine Imp. A (EP); Flucytosine Impurity A
• 5-Fluoro-1H-pyrimidine-2,4-dione (5-Fluorouracil)
• Fluorouricil
• CHEMBL185
• 5-Fluor-2,4-pyrimidindiol
• NCGC00259884-01
• Opera_ID_134
• FLUOROURACIL [WHO-IP]
• CAS-51-21-8
• NCGC00015442-30
• KBio2_001321
• NCGC00091349-03
• SR-01000075881
• Fluorouracil, meets USP testing specifications
• 5-FLUOROURACIL [WHO-IP]
• 5-Fluoro-2,3H)-pyrimidinedione
• 2,4-Dioxo-5-fluoropryimidine
• Tox21_202335
• Fluorouracil, 5-
• FLUCYTOSINE IMPURITY A [WHO-IP]
• Fluorouracil [USAN:USP:INN:BAN:JAN]
• Fluorouracil (5-Fluoracil; 5-FU)
• NCGC00091349-01
• NCGC00015442-02
• KBio2_003889
• NSC-816997
• 5 Fluorouracilum
• 5-Fluoropyrimidin-2,4-diol
• 5-Fluoro-1H-pyrimidine-2,4-dione(5FU)
• Cinco FU
• 5-fluoropyrimidine-2,4-diol
• NCGC00091349-05
• 5-Fluoro-1H-pyrimidine-2,4-dione(5-FUra)
• Flurablastin
• SR-01000075881-5
• BF166014
• NC00454
• HSDB 3228
• (5-fluorouracil)5-Fluoro-1H-pyrimidine-2,4-dione
• 191047-65-1
• 5-Ftouracyl
• AccuSite
• FT-0695667
• NCGC00015442-11
• NCGC00015442-16
• Fluoro-uracilo
• NSC757036
• 5-FLUOROPYRIMIDIN-2,4(1H,3H)-DIONE
• 5-Fluor-2,4-pyrimidindiol [Czech]
• FU
• 2794-13-0
• STK297802
• Fluorouracil (JP18/USP/INN)
• pyrimidine-2,4(1H,3H)-dione, 5-fluoro-
• 2(1H)-Pyrimidinone, 5-fluoro-4-hydroxy-
• DB-065735
• BRD-K24844714-001-25-2
• 4(3H)-Pyrimidinone, 5-fluoro-2-hydroxy-
• DB-297613
• STL367375
• DB-051923
• BRD-K24844714-001-24-5
• DB-272209
• DB-268958
• +Expand

• MDL： MFCD00006018
• InChIKey： GHASVSINZRGABV-UHFFFAOYSA-N
• Inchi： 1S/C4H3FN2O2/c5-2-1-6-4(9)7-3(2)8/h1H,(H2,6,7,8,9)
• SMILES： FC1=C([H])N([H])C(N([H])C1=O)=O
• BRN： 127172

Computed Properties

• Exact Mass: 130.01800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 130.018
• Heavy Atom Count: 9
• Complexity: 199
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.9
• Tautomer Count: 9
• Surface Charge: 0
• Topological Polar Surface Area: 58.2

Experimental Properties

• LogP: -0.79770
• PSA: 65.72000
• Merck: 14,4181
• Refractive Index: 1.542
• Water Partition Coefficient: 12.2 g/L 20 oC
• Boiling Point: 190-200°C/0.1mmHg
• Melting Point: 282-286?°C (dec.)(lit.)
• Flash Point: 196.5°C
• Solubility: H2O: 10 mg/mL, clear
• Color/Form: White to almost white crystalline powder
• PH: 4.3-5.3 (10g/l, H2O, 20℃)
• Stability/Shelf Life: Stable. Light sensitive. Combustible. Incompatible with strong oxidizing agents, strong bases.
• Solubility: Soluble in water, slightly soluble in ethanol. It is almost insoluble in chloroform and soluble in dilute hydrochloric acid or sodium hydroxide solution.
• Fluka: 10-23
• Sensitiveness: Air Sensitive
• Density: 1.53 g/cm3

5-Fluorouracil Security Information

• Symbol: GHS06
• RTECS：YR0350000
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S36-S36/37
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• Hazard Statement： H301
• Warning Statement： P301+P310
• Prompt：dangerous
• Storage Condition：Storeat0-5
• PackingGroup：III
• Risk Phrases： 25-52
• Signal Word：Danger
• TSCA：T
• HazardClass：6.1
• FLUKA BRAND F CODES：10-23

5-Fluorouracil Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%